Cas no 86476-35-9 (5-Ethyl-6-hydroxyhexanoic Acid)

• Product Name: 5-Ethyl-6-hydroxyhexanoic Acid
• CAS No: 86476-35-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 4661931
• Update Time: 2025-11-02

5-Ethyl-6-hydroxyhexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-6-hydroxyhexanoic Acid

• Inchi： 1S/C8H16O3/c1-2-7(6-9)4-3-5-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： RRVVDZINAQAKOW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(CO)CC

Additional information on 5-Ethyl-6-hydroxyhexanoic Acid

5-Ethyl-6-hydroxyhexanoic Acid (CAS 86476-35-9): Properties, Applications, and Market Insights

5-Ethyl-6-hydroxyhexanoic Acid (CAS 86476-35-9) is a specialized organic compound belonging to the hydroxy acid family. This unique molecule features a six-carbon backbone with both hydroxyl and carboxyl functional groups, making it a versatile intermediate in various chemical and pharmaceutical applications. The compound's molecular formula is C₈H₁₆O₃, with a molecular weight of 160.21 g/mol. Its structural characteristics position it as a valuable building block in organic synthesis, particularly for creating more complex molecules with specific biological activities.

The chemical properties of 5-Ethyl-6-hydroxyhexanoic Acid make it particularly interesting for researchers and industrial chemists. It typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in water and good solubility in most organic solvents. The presence of both hydroxyl and carboxyl groups allows for diverse chemical modifications, enabling the creation of various derivatives. Recent studies have focused on its potential as a precursor in the synthesis of bioactive compounds, with particular attention to its stereochemistry and how this affects biological interactions.

In pharmaceutical applications, 5-Ethyl-6-hydroxyhexanoic Acid derivatives have shown promise in drug development. Researchers are investigating its potential as a scaffold for creating novel therapeutic agents, especially in areas such as metabolic regulation and anti-inflammatory treatments. The compound's structural similarity to certain natural metabolites makes it particularly interesting for designing enzyme inhibitors or receptor modulators. Current trends in pharmaceutical chemistry emphasize the importance of such multifunctional building blocks, especially those that can contribute to greener synthesis methods.

The cosmetic industry has shown growing interest in hydroxyhexanoic acid compounds like 5-Ethyl-6-hydroxyhexanoic Acid. These substances are being evaluated for their potential skin-beneficial properties, particularly in formulations targeting skin hydration and barrier function. While not as widely studied as some other hydroxy acids, its unique structure offers possibilities for developing new cosmetic actives with potentially fewer side effects than traditional options. Formulators are particularly interested in its pH-dependent behavior and how this might affect product stability and efficacy.

From a synthetic chemistry perspective, CAS 86476-35-9 serves as an important intermediate in organic synthesis. Its reactivity patterns allow for selective modifications at either the hydroxyl or carboxyl group, or both, making it a flexible starting material for various synthetic pathways. Recent publications have highlighted its use in creating chiral compounds, where its existing stereocenter can influence the stereochemical outcome of subsequent reactions. This aspect is particularly valuable in asymmetric synthesis, a hot topic in current medicinal chemistry research.

The market for 5-Ethyl-6-hydroxyhexanoic Acid reflects the growing demand for specialized chemical intermediates. While not a high-volume commodity chemical, its niche applications in pharmaceutical and cosmetic research have maintained steady interest. Suppliers typically offer it in research quantities, with purity levels ranging from 95% to 99%. Pricing trends show moderate stability, though fluctuations can occur based on raw material availability and changes in research focus areas. Current market analysis suggests increasing demand as more potential applications are discovered.

Environmental and safety considerations for 5-Ethyl-6-hydroxyhexanoic Acid handling follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Storage typically requires cool, dry conditions in tightly sealed containers to prevent degradation. Disposal should follow local regulations for organic compounds, with particular attention to avoiding environmental release.

Research trends involving hydroxyhexanoic acid derivatives continue to evolve, with new publications regularly appearing in synthetic and medicinal chemistry journals. Recent studies have explored its potential in polymer chemistry, where its dual functionality could contribute to novel biodegradable materials. Other investigations focus on its metabolic pathways and potential biological activities, aligning with current interests in metabolomics and systems biology approaches to drug discovery.

Quality control for CAS 86476-35-9 typically involves HPLC analysis to verify purity and identity. Spectroscopic methods including NMR and IR are commonly used for structural confirmation. Impurity profiling is particularly important for pharmaceutical applications, where even minor contaminants could affect downstream research results. Analytical method development for this compound remains an active area, with researchers continually improving techniques for more accurate characterization.

Future prospects for 5-Ethyl-6-hydroxyhexanoic Acid applications appear promising as chemical and pharmaceutical research continues to explore new molecular scaffolds. Its combination of moderate complexity and functional group diversity makes it attractive for combinatorial chemistry approaches. Additionally, the growing emphasis on sustainable chemistry may increase interest in such compounds that can serve as platforms for multiple derivative syntheses, reducing overall chemical waste in research processes.

For researchers considering working with 5-Ethyl-6-hydroxyhexanoic Acid, current literature suggests several promising directions. These include exploring its use in prodrug design, investigating its metal-chelating properties, and evaluating its potential in creating novel biodegradable polymers. The compound's relatively straightforward synthesis also makes it accessible for academic research settings, while its structural features provide enough complexity for meaningful structure-activity relationship studies.